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Compound of Interest

Compound Name: 2,7-Dimethyloct-6-en-3-ol

Cat. No.: B15474264

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dimethyloct-6-en-3-ol is a volatile organic compound with potential applications in various
fields, including fragrance, flavoring, and as a synthetic intermediate. A thorough understanding
of its physicochemical properties is paramount for its effective utilization in research and
development, particularly in areas such as formulation, quality control, and toxicological
assessment. This technical guide provides a summary of the known physicochemical
properties of 2,7-Dimethyloct-6-en-3-ol, alongside detailed experimental protocols for their
determination.

Physicochemical Data Summary

Quantitative data for 2,7-Dimethyloct-6-en-3-ol is limited, with most available information
being computationally predicted. The following table summarizes the key physicochemical
properties based on available data.
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Property Value Source
Molecular Formula C10H200 PubChem
Molecular Weight 156.27 g/mol PubChem[1]
IUPAC Name 2,7-dimethyloct-6-en-3-ol PubChem[1]
CAS Number 50735-59-6 PubChem[1]
XLogP3 (LogP) 3.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Exact Mass 156.151415 g/mol PubChem[1]
Monoisotopic Mass 156.151415 g/mol PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Heavy Atom Count 11 PubChem[1]

Note: The majority of the data presented above are computed properties and should be
confirmed by experimental validation.

Experimental Protocols

The following sections detail standardized experimental methodologies for the determination of
key physicochemical properties applicable to liquid organic compounds such as 2,7-
Dimethyloct-6-en-3-ol.

Determination of Boiling Point

The boiling point of a liquid is a critical physical constant that can be used to identify and
assess the purity of a substance.

Methodology:
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A common method for determining the boiling point of a small quantity of liquid involves the use

of a Thiele tube or a similar heating apparatus.[2]

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test
tube or fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample. This assembly is then placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The Thiele tube is gently heated at the side arm to ensure uniform heat distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the liquid is allowed to
cool slowly. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Determination of Density

Density is another fundamental physical property that is useful for substance identification and

guality control.

Methodology:

The density of a liquid can be accurately determined using a pycnometer or a digital density

meter.

Pycnometer Calibration: The pycnometer, a glass flask with a precise volume, is first
cleaned, dried, and weighed empty. It is then filled with a reference liquid of known density
(e.g., deionized water) at a specific temperature, and weighed again. The volume of the
pycnometer can then be calculated.
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o Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with the
sample liquid (2,7-Dimethyloct-6-en-3-ol).

» Weighing: The pycnometer containing the sample is weighed at the same temperature as the
calibration.

o Calculation: The density of the sample is calculated by dividing the mass of the sample by
the volume of the pycnometer.

Determination of Water Solubility

Solubility is a crucial parameter, especially in the context of drug development and
environmental fate assessment.

Methodology:

A common method to determine the solubility of an organic compound in water is the shake-
flask method.

Sample Preparation: An excess amount of 2,7-Dimethyloct-6-en-3-ol is added to a known
volume of distilled or deionized water in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a
prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the
dissolved and undissolved phases.

o Phase Separation: After equilibration, the mixture is allowed to stand undisturbed to allow for
the separation of the agueous phase from any excess undissolved compound. Centrifugation
can be used to facilitate this separation.

o Quantification: A sample of the clear aqueous phase is carefully withdrawn and the
concentration of the dissolved 2,7-Dimethyloct-6-en-3-ol is determined using a suitable
analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

» Solubility Calculation: The solubility is expressed as the mass of the solute per unit volume of
the solvent (e.g., mg/L or g/100 mL).
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Experimental Workflow Visualization

The following diagram illustrates a general workflow for the physicochemical characterization of
a liquid organic compound.
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Caption: General workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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